Cas no 2227707-65-3 (2-fluoro-4-(2S)-2-hydroxypropylphenol)

• Product Name: 2-fluoro-4-(2S)-2-hydroxypropylphenol
• CAS No: 2227707-65-3
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 5870419
• PubChem ID: 165723164
• Update Time: 2025-10-16

2-fluoro-4-(2S)-2-hydroxypropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(2S)-2-hydroxypropylphenol
• 2227707-65-3
• EN300-1792983
• 2-fluoro-4-[(2S)-2-hydroxypropyl]phenol

• Inchi： 1S/C9H11FO2/c1-6(11)4-7-2-3-9(12)8(10)5-7/h2-3,5-6,11-12H,4H2,1H3/t6-/m0/s1
• InChI Key： HRDRIFBJKYFFMZ-LURJTMIESA-N
• SMILES： FC1=C(C=CC(=C1)C[C@H](C)O)O

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-4-(2S)-2-hydroxypropylphenol

Comprehensive Overview of 2-Fluoro-4-(2S)-2-Hydroxypropylphenol (CAS No. 2227707-65-3): Properties, Applications, and Research Insights

2-Fluoro-4-(2S)-2-hydroxypropylphenol (CAS No. 2227707-65-3) is a fluorinated phenolic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The presence of a fluoro substituent and a chiral (2S)-2-hydroxypropyl group makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where fluorination enhances binding affinity and metabolic stability.

In recent years, the demand for fluorinated aromatic compounds like 2-fluoro-4-(2S)-2-hydroxypropylphenol has surged, driven by their applications in precision medicine and PET imaging. The compound’s chiral center (denoted by the S-configuration) is critical for stereoselective interactions, a hot topic in asymmetric synthesis. Its hydroxypropylphenol backbone also aligns with trends in sustainable chemistry, as it can be derived from bio-based precursors.

From a synthetic perspective, CAS No. 2227707-65-3 exemplifies advancements in organofluorine chemistry. Fluorination strategies, such as late-stage C–F bond formation, are widely discussed in academic and industrial forums. The compound’s lipophilicity and hydrogen-bonding capacity (due to the hydroxyl group) make it a versatile building block for small-molecule therapeutics, addressing challenges like blood-brain barrier penetration—a frequent search query among medicinal chemists.

Analytical characterization of 2-fluoro-4-(2S)-2-hydroxypropylphenol involves techniques like HPLC (for chiral purity) and NMR spectroscopy (to confirm the fluoro and hydroxypropyl moieties). These methods are pivotal for quality control, especially when the compound is used in high-throughput screening or structure-activity relationship (SAR) studies. Notably, its logP and pKa values are frequently analyzed to predict ADME properties—a key concern in drug development discussions.

Beyond pharmaceuticals, 2-fluoro-4-(2S)-2-hydroxypropylphenol has potential in material science. Its aromatic ring and fluorine atom contribute to thermal stability, making it a candidate for polymeric coatings or liquid crystals. This dual applicability resonates with the growing interest in multifunctional chemicals, a trending topic in green chemistry circles.

In summary, CAS No. 2227707-65-3 represents a convergence of chirality, fluorination, and phenolic chemistry, addressing contemporary needs in life sciences and advanced materials. Its relevance to AI-driven drug design (a frequently searched term) and biodegradable polymers underscores its interdisciplinary importance, positioning it as a compound of significant future promise.